Cas no 1520093-57-5 ((3β,\u200b6α,\u200b12β,\u200b20E,\u200b22E)\u200b-3,\u200b6,\u200b12-\u200bTrihydroxy-27-\u200bNordammara-\u200b20(22)\u200b,\u200b23-\u200bdien-\u200b25-\u200bone)

• Product Name: (3β,\u200b6α,\u200b12β,\u200b20E,\u200b22E)\u200b-3,\u200b6,\u200b12-\u200bTrihydroxy-27-\u200bNordammara-\u200b20(22)\u200b,\u200b23-\u200bdien-\u200b25-\u200bone
• CAS No: 1520093-57-5
• MF: C₂₉H₄₆O₄
• MW: 458.673149585724
• CID: 2030702
• PubChem ID: 73055307
• Update Time: 2025-04-21

(3β,\u200b6α,\u200b12β,\u200b20E,\u200b22E)\u200b-3,\u200b6,\u200b12-\u200bTrihydroxy-27-\u200bNordammara-\u200b20(22)\u200b,\u200b23-\u200bdien-\u200b25-\u200bone Chemical and Physical Properties

Names and Identifiers

• 27-demethyl-(E,E)-20(22),23-dien-3beta,6alpha,12beta-trihydroxydammar-25-one
• 1520093-57-5
• (3beta,?6alpha,?12beta,?20E,?22E)?-3,?6,?12-?Trihydroxy-27-?Nordammara-?20(22)?,?23-?dien-?25-?one
• CHEMBL3098968
• (3β,\u200b6α,\u200b12β,\u200b20E,\u200b22E)\u200b-3,\u200b6,\u200b12-\u200bTrihydroxy-27-\u200bNordammara-\u200b20(22)\u200b,\u200b23-\u200bdien-\u200b25-\u200bone

• Inchi： 1S/C29H46O4/c1-17(9-8-10-18(2)30)19-11-14-28(6)24(19)20(31)15-22-27(5)13-12-23(33)26(3,4)25(27)21(32)16-29(22,28)7/h8-10,19-25,31-33H,11-16H2,1-7H3/b10-8+,17-9+/t19-,20-,21+,22-,23+,24+,25+,27-,28-,29-/m1/s1
• InChI Key： SXRHEPGWQMFCLZ-HDTLITMVSA-N
• SMILES： O[C@H]1C[C@]2(C)[C@H](C[C@H]([C@@H]3[C@@H](/C(=C/C=C/C(C)=O)/C)CC[C@@]23C)O)[C@@]2(C)CC[C@@H](C(C)(C)[C@@H]21)O

Computed Properties

• Exact Mass: 458.33960994Da
• Monoisotopic Mass: 458.33960994Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 77.8Ų